Cas no 1178199-75-1 (2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one)

2-Chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one is a versatile synthetic intermediate used in organic and medicinal chemistry. Its structure features a reactive chloroacetyl group linked to a pyrazinyl-substituted piperazine moiety, making it valuable for constructing pharmacologically active compounds. The compound’s electrophilic chloroacetyl group enables efficient nucleophilic substitution reactions, facilitating derivatization for drug discovery applications. The pyrazine ring contributes to enhanced binding interactions in target molecules, particularly in kinase inhibitors or CNS-active agents. Its well-defined reactivity and stability under controlled conditions make it suitable for scalable synthesis. This intermediate is particularly useful in developing heterocyclic frameworks, offering researchers a reliable building block for exploring structure-activity relationships in bioactive molecules.

2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one structure

1178199-75-1 structure

Product Name:2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one

CAS No:1178199-75-1

MF:C₁₀H₁₃ClN₄O

MW:240.689420461655

CID:5206209

Update Time:2026-03-06

2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one
- 2-chloro-1-(4-pyrazin-2-ylpiperazin-1-yl)ethanone
- Ethanone, 2-chloro-1-[4-(2-pyrazinyl)-1-piperazinyl]-
- Inchi： 1S/C10H13ClN4O/c11-7-10(16)15-5-3-14(4-6-15)9-8-12-1-2-13-9/h1-2,8H,3-7H2
- InChI Key： ZHVCNMHQMSKTNS-UHFFFAOYSA-N
- SMILES： ClCC(N1CCN(C2C=NC=CN=2)CC1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 243
XLogP3: 0.1
Topological Polar Surface Area: 49.3

2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28496-0.05g	2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one	1178199-75-1		0.05g	$216.0	2023-02-14
Enamine	EN300-28496-0.1g	2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one	1178199-75-1		0.1g	$226.0	2023-02-14
Enamine	EN300-28496-0.25g	2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one	1178199-75-1		0.25g	$235.0	2023-02-14
Enamine	EN300-28496-0.5g	2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one	1178199-75-1		0.5g	$246.0	2023-02-14
Enamine	EN300-28496-1.0g	2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one	1178199-75-1		1.0g	$256.0	2023-02-14
Enamine	EN300-28496-2.5g	2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one	1178199-75-1		2.5g	$503.0	2023-02-14
Enamine	EN300-28496-5.0g	2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one	1178199-75-1		5.0g	$743.0	2023-02-14
Enamine	EN300-28496-10.0g	2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one	1178199-75-1		10.0g	$1101.0	2023-02-14
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01080474-1g	2-Chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one	1178199-75-1	98%	1g	￥1227.0	2023-04-05
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